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Compound of Interest

Compound Name:
4,5-Dimethoxy-1-

cyanobenzocyclobutane

Cat. No.: B132212 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4,5-Dimethoxy-1-cyanobenzocyclobutane is a crucial intermediate in synthetic organic

chemistry, most notably in the pharmaceutical industry. Its primary application lies in the

synthesis of Ivabradine, a selective bradycardic agent used in the treatment of chronic stable

angina pectoris.[1][2] A thorough understanding of its physical and chemical properties is

essential for its handling, characterization, and optimization of reaction conditions in drug

development and manufacturing processes. This document provides a comprehensive

overview of the known physical properties of 4,5-Dimethoxy-1-cyanobenzocyclobutane,

detailed experimental protocols for their determination, and a visualization of its synthetic

pathway.

Chemical Identity
IUPAC Name: 3,4-dimethoxybicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile

Synonyms: 1-Cyano-4,5-dimethoxybenzocyclobutene, 4,5-Dimethoxy-1-

benzocyclobutenecarbonitrile

CAS Number: 35202-54-1
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Molecular Formula: C₁₁H₁₁NO₂

Molecular Weight: 189.21 g/mol

Physical Properties
The physical characteristics of 4,5-Dimethoxy-1-cyanobenzocyclobutane have been

determined through various analytical methods. A summary of these properties is presented in

the table below for easy reference and comparison.

Property Value

Appearance White to pale yellow or light brown powder/solid

Melting Point 83-85 °C

Boiling Point 345.9 ± 42.0 °C at 760 mmHg

Density 1.18 - 1.2 ± 0.1 g/cm³

Solubility
Soluble in Dimethyl Sulfoxide (DMSO) and

Methanol

Experimental Protocols
The following sections detail the methodologies for the synthesis of 4,5-Dimethoxy-1-
cyanobenzocyclobutane and the determination of its key physical properties.

Synthesis of 4,5-Dimethoxy-1-cyanobenzocyclobutane
One common synthetic route to 4,5-Dimethoxy-1-cyanobenzocyclobutane involves the

cyclization of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile.[3]

Materials:

3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile

Sodium amide (NaNH₂)

Liquid ammonia (NH₃)
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Ammonium chloride (NH₄Cl)

Ethanol

Water

Anhydrous tetrahydrofuran (THF)

n-Butyllithium

Diisopropylamine

1 M Hydrochloric acid

Toluene

Saturated sodium chloride solution

Procedure:

In a flask equipped for reactions at low temperatures and under an inert atmosphere,

dissolve 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile in anhydrous tetrahydrofuran.

Cool the solution to -10 °C.

Slowly add a solution of lithium diisopropylamide (LDA), freshly prepared by adding n-

butyllithium to diisopropylamine in anhydrous THF at -10 °C.

Stir the reaction mixture at -10 °C until the reaction is complete, as monitored by a suitable

chromatographic technique (e.g., TLC).

Quench the reaction by carefully adding 1 M hydrochloric acid, ensuring the temperature

remains below 20 °C.

Separate the organic and aqueous phases. Extract the aqueous phase with toluene.

Combine the organic phases and wash sequentially with 1 M hydrochloric acid and saturated

sodium chloride solution.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dry the organic phase over an appropriate drying agent (e.g., anhydrous sodium sulfate),

filter, and concentrate under reduced pressure.

Purify the crude product by recrystallization from ethanol to yield 4,5-Dimethoxy-1-
cyanobenzocyclobutane.[3]

Physical Property Determination
The melting point is determined using the capillary method with a melting point apparatus (e.g.,

Mel-Temp or Thiele tube).[4]

Procedure:

A small amount of finely powdered 4,5-Dimethoxy-1-cyanobenzocyclobutane is packed

into a capillary tube, sealed at one end.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a slow, controlled rate (approximately 1-2 °C per minute) near the

expected melting point.[4]

The temperature at which the first liquid appears and the temperature at which the entire

solid has melted are recorded as the melting point range.

The solubility is determined by the equilibrium solubility method.[5][6]

Procedure:

An excess amount of 4,5-Dimethoxy-1-cyanobenzocyclobutane is added to a known

volume of the solvent (e.g., DMSO, Methanol) in a sealed container.

The mixture is agitated at a constant temperature (e.g., 25 °C) for a sufficient period to reach

equilibrium.

The saturated solution is then filtered to remove any undissolved solid.

The concentration of the dissolved solid in the filtrate is determined using a suitable

analytical method, such as HPLC or UV-Vis spectroscopy.
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Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H and ¹³C NMR spectra are recorded on an NMR spectrometer.

The sample is dissolved in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

The spectra provide information on the chemical structure and purity of the compound.[7]

Fourier-Transform Infrared (FTIR) Spectroscopy:

The FTIR spectrum is obtained using an FTIR spectrometer.

The solid sample can be analyzed directly using an Attenuated Total Reflectance (ATR)

accessory or prepared as a KBr pellet.

The spectrum reveals the presence of functional groups, such as the nitrile (C≡N) and

methoxy (C-O) groups.[8][9]

Mass Spectrometry (MS):

Mass spectra are acquired using a mass spectrometer, typically with an electrospray

ionization (ESI) source.

The analysis provides the molecular weight of the compound and information about its

fragmentation pattern, confirming its identity.[10][11]

Visualization of Synthetic Pathway
The following diagram illustrates a common synthetic route for 4,5-Dimethoxy-1-
cyanobenzocyclobutane.
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Starting Materials Intermediate 1 Intermediate 2 Intermediate 3 Final Product

3,4-Dimethoxy-
benzaldehyde

Acetonitrile 3,4-Dimethoxy-
cinnamonitrile

3-(4,5-Dimethoxy)-
phenylpropionitrile

Catalytic
Hydrogenation (Pd/C) 2-Bromo-4,5-dimethoxy-

phenylpropionitrile

Bromination
(Br₂, Acetic Acid) 4,5-Dimethoxy-1-

cyanobenzocyclobutane

Diazotization
Ring-Closure

Click to download full resolution via product page

Caption: Synthetic pathway of 4,5-Dimethoxy-1-cyanobenzocyclobutane.

Conclusion
The data and protocols presented in this technical guide provide a comprehensive resource for

professionals working with 4,5-Dimethoxy-1-cyanobenzocyclobutane. A clear understanding

of its physical properties and synthetic routes is paramount for its effective use as a key

intermediate in the development of pharmaceuticals like Ivabradine. The provided

methodologies offer a foundation for the consistent and accurate characterization of this

compound in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4,5-Dimethoxy-1-cyanobenzocyclobutane | 35202-54-1 [chemicalbook.com]

2. Page loading... [guidechem.com]

3. 4,5-Dimethoxy-1-cyanobenzocyclobutane synthesis - chemicalbook [chemicalbook.com]

4. Melting Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b132212?utm_src=pdf-body-img
https://www.benchchem.com/product/b132212?utm_src=pdf-body
https://www.benchchem.com/product/b132212?utm_src=pdf-body
https://www.benchchem.com/product/b132212?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB01503975.htm
https://www.guidechem.com/question/how-to-prepare-4-5-dimethoxy-1-id146271.html
https://www.chemicalbook.com/synthesis/4-5-dimethoxy-1-cyanobenzocyclobutane.htm
https://www.vedantu.com/chemistry/determination-of-melting-point-of-an-organic-compound
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. pharmadekho.com [pharmadekho.com]

6. Basic Procedure and Technical Requirements of Equilibrium Solubility Experiments
[journal11.magtechjournal.com]

7. omicsonline.org [omicsonline.org]

8. pacificbiolabs.com [pacificbiolabs.com]

9. chem.libretexts.org [chem.libretexts.org]

10. Identifying reactive intermediates by mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

11. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 4,5-
Dimethoxy-1-cyanobenzocyclobutane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b132212#physical-properties-of-4-5-dimethoxy-1-
cyanobenzocyclobutane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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